Cas no 2229537-14-6 (5-(4-methylpiperidin-4-yl)oxy-2-(trifluoromethyl)pyridine)

• Product Name: 5-(4-methylpiperidin-4-yl)oxy-2-(trifluoromethyl)pyridine
• CAS No: 2229537-14-6
• MF: C₁₂H₁₅F₃N₂O
• MW: 260.255513429642
• CID: 6070118
• PubChem ID: 165710444
• Update Time: 2025-06-11

5-(4-methylpiperidin-4-yl)oxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylpiperidin-4-yl)oxy-2-(trifluoromethyl)pyridine
• 2229537-14-6
• EN300-1958185
• 5-[(4-methylpiperidin-4-yl)oxy]-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H15F3N2O/c1-11(4-6-16-7-5-11)18-9-2-3-10(17-8-9)12(13,14)15/h2-3,8,16H,4-7H2,1H3
• InChI Key： GSORVDWSEGSDQC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)OC1(C)CCNCC1)(F)F

Computed Properties

• Exact Mass: 260.11364759g/mol
• Monoisotopic Mass: 260.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.2Ų

Additional information on 5-(4-methylpiperidin-4-yl)oxy-2-(trifluoromethyl)pyridine

Introduction to 5-(4-methylpiperidin-4-yl)oxy-2-(trifluoromethyl)pyridine (CAS No. 2229537-14-6)

5-(4-methylpiperidin-4-yl)oxy-2-(trifluoromethyl)pyridine, with the CAS number 2229537-14-6, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct chemical structure, which includes a trifluoromethyl group and a 4-methylpiperidine moiety, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-(4-methylpiperidin-4-yl)oxy-2-(trifluoromethyl)pyridine is composed of a pyridine ring substituted with a trifluoromethyl group at the 2-position and an oxygen-linked 4-methylpiperidine moiety at the 5-position. The presence of these functional groups imparts unique properties to the molecule, such as enhanced lipophilicity and improved metabolic stability, which are crucial for drug design and development.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The trifluoromethyl group in 5-(4-methylpiperidin-4-yl)oxy-2-(trifluoromethyl)pyridine is particularly noteworthy for its electron-withdrawing effect, which can influence the electronic distribution within the molecule and affect its interactions with biological targets.

The 4-methylpiperidine moiety, on the other hand, provides additional structural flexibility and can form hydrogen bonds with target proteins, enhancing the compound's binding affinity. This combination of functional groups makes 5-(4-methylpiperidin-4-yl)oxy-2-(trifluoromethyl)pyridine an attractive scaffold for the design of new drugs targeting various diseases, including neurological disorders, cancer, and inflammatory conditions.

Recent studies have explored the potential of 5-(4-methylpiperidin-4-yl)oxy-2-(trifluoromethyl)pyridine as a lead compound for drug discovery. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression. The researchers found that the trifluoromethyl group played a crucial role in enhancing the potency and selectivity of these derivatives.

In another study, researchers investigated the pharmacological properties of 5-(4-methylpiperidin-4-yl)oxy-2-(trifluoromethyl)pyridine-based compounds as potential treatments for neurodegenerative diseases. The results showed that these compounds could effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways associated with neuronal survival.

The synthetic accessibility of 5-(4-methylpiperidin-4-yl)oxy-2-(trifluoromethyl)pyridine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One common approach involves the reaction of 2-trifluoromethylpyridine with 1-bromo-4-methylpiperidine followed by an etherification step to introduce the oxygen linkage. These synthetic methods provide chemists with flexible strategies to modify the structure and optimize the properties of the final product.

Beyond its potential as a therapeutic agent, 5-(4-methylpiperidin-4-yl)oxy-2-(trifluoromethyl)pyridine has also been studied for its use as a building block in organic synthesis. Its unique combination of functional groups makes it a valuable intermediate for constructing more complex molecules with diverse biological activities. For example, researchers have utilized this compound as a starting material to synthesize novel ligands for G protein-coupled receptors (GPCRs), which are important targets in drug discovery.

In conclusion, 5-(4-methylpiperidin-4-yl)oxy-2-(trifluoromethyl)pyridine (CAS No. 2229537-14-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and biological activity make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the advancement of therapeutic options for various diseases.